Cas no 1020244-32-9 (2-chloro-5H,6H,7H,8H,9H,10H-cyclooctabpyridine-3,4-dicarbonitrile)

2-Chloro-5H,6H,7H,8H,9H,10H-cyclooctabpyridine-3,4-dicarbonitrile is a heterocyclic compound featuring a fused cyclooctane and pyridine ring system, substituted with chloro and dicarbonitrile functional groups. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for constructing complex nitrogen-containing frameworks. The presence of electron-withdrawing cyano groups enhances its utility in nucleophilic substitution and cyclization reactions. Its rigid yet flexible ring system offers steric and electronic modulation for tailored applications in pharmaceutical or materials chemistry. The chloro group provides a handle for further functionalization, broadening its synthetic versatility. Suitable for controlled reactions under inert conditions, it is typically handled as a solid with standard safety precautions for nitrile-containing compounds.

2-chloro-5H,6H,7H,8H,9H,10H-cyclooctabpyridine-3,4-dicarbonitrile structure

1020244-32-9 structure

Product Name:2-chloro-5H,6H,7H,8H,9H,10H-cyclooctabpyridine-3,4-dicarbonitrile

CAS No:1020244-32-9

MF:C₁₃H₁₂ClN₃

MW:245.707481384277

MDL:MFCD12033785

CID:4567945

PubChem ID:26434376

Update Time:2025-06-07

2-chloro-5H,6H,7H,8H,9H,10H-cyclooctabpyridine-3,4-dicarbonitrile Chemical and Physical Properties

Names and Identifiers

- 2-chloro-5,6,7,8,9,10-hexahydrocycloocta[b]pyridine-3,4-dicarbonitrile
- 2-chloro-5H,6H,7H,8H,9H,10H-cycloocta[b]pyridine-3,4-dicarbonitrile
- 2-chloro-5H,6H,7H,8H,9H,10H-cyclooctabpyridine-3,4-dicarbonitrile
- MDL： MFCD12033785
- Inchi： 1S/C13H12ClN3/c14-13-11(8-16)10(7-15)9-5-3-1-2-4-6-12(9)17-13/h1-6H2
- InChI Key： QYEVVWLUBLOJES-UHFFFAOYSA-N
- SMILES： C12CCCCCCC1=C(C#N)C(C#N)=C(Cl)N=2

Computed Properties

Exact Mass: 245.071975g/mol
Monoisotopic Mass: 245.071975g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 0
Complexity: 363
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 245.71g/mol
XLogP3: 3.6
Topological Polar Surface Area: 60.5Å²

2-chloro-5H,6H,7H,8H,9H,10H-cyclooctabpyridine-3,4-dicarbonitrile Pricemore >>

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Enamine	EN300-194371-0.05g	2-chloro-5H,6H,7H,8H,9H,10H-cycloocta[b]pyridine-3,4-dicarbonitrile	1020244-32-9	95%	0.05g	$179.0	2023-09-17
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Enamine	EN300-194371-0.5g	2-chloro-5H,6H,7H,8H,9H,10H-cycloocta[b]pyridine-3,4-dicarbonitrile	1020244-32-9	95%	0.5g	$601.0	2023-09-17
Enamine	EN300-194371-1g	2-chloro-5H,6H,7H,8H,9H,10H-cycloocta[b]pyridine-3,4-dicarbonitrile	1020244-32-9	95%	1g	$770.0	2023-09-17
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Enamine	EN300-194371-5g	2-chloro-5H,6H,7H,8H,9H,10H-cycloocta[b]pyridine-3,4-dicarbonitrile	1020244-32-9	95%	5g	$2235.0	2023-09-17
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